Cas no 1803610-31-2 (4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride)

• Product Name: 4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride
• CAS No: 1803610-31-2
• MF: C₁₀H₁₈ClN₃O
• MW: 231.722421169281
• CID: 5181876
• PubChem ID: 121605216
• Update Time: 2025-10-23

4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride

• Inchi： 1S/C10H17N3O.ClH/c1-2-9-12-10(14-13-9)7-3-5-8(11)6-4-7;/h7-8H,2-6,11H2,1H3;1H
• InChI Key： TXXYAHQPBRGACA-UHFFFAOYSA-N
• SMILES： C(C1=NOC(C2CCC(N)CC2)=N1)C.Cl

Additional information on 4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride

4-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)cyclohexan-1-Amine Hydrochloride: A Comprehensive Overview

4-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)cyclohexan-1-Amine Hydrochloride, also known by its CAS number CAS No. 1803610-31-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with an oxadiazole moiety. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which may influence its solubility and bioavailability.

The molecular structure of 4-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)cyclohexan-1-Amine Hydrochloride is notable for its potential to engage in various chemical interactions. The oxadiazole ring is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. This arrangement confers the molecule with properties that make it suitable for applications in drug design and material science. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

In terms of synthesis, CAS No. 1803610-31-2 can be prepared through a variety of methods, including condensation reactions and nucleophilic substitutions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times. This approach not only enhances the efficiency of production but also aligns with the principles of green chemistry.

The pharmacological properties of 4-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)cyclohexan-1-Amine Hydrochloride have been a focal point in recent studies. Preclinical data suggest that this compound exhibits potent activity against certain enzymes associated with inflammatory processes. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a promising candidate for the development of anti-inflammatory agents.

Beyond its pharmacological applications, this compound has also been investigated for its role in material science. The oxadiazole moiety contributes to the molecule's ability to form stable complexes with metal ions, making it a potential candidate for use in coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

In conclusion, 4-(3-Ethyl-1,2,4-Oxadiazol-5-Yl)cyclohexan-1-Amine Hydrochloride, or CAS No. 1803610